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For Researchers, Scientists, and Drug Development Professionals

The selection of appropriate materials is a critical decision in the development of biomedical
devices, drug delivery systems, and tissue engineering scaffolds. Both natural and synthetic
polymers are extensively investigated for these applications, each offering a unique set of
properties. This guide provides an objective comparison of the mechanical properties of
keratin-based films, derived from natural sources, and commonly used synthetic
biodegradable polymers: polylactic acid (PLA), polycaprolactone (PCL), and poly(lactic-co-
glycolic acid) (PLGA). The information presented is supported by experimental data to aid in
material selection for research and development.

Data Presentation: A Comparative Analysis of
Mechanical Properties

The mechanical behavior of a material is crucial for its performance under physiological
conditions. The following table summarizes the key mechanical properties—tensile strength,
Young's modulus, and elongation at break—for keratin films and the selected synthetic
polymers. These values are indicative and can vary depending on the source of the keratin,
the specific grade of the synthetic polymer, and the processing methods used to create the
films.
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. Tensile Strength Young's Modulus Elongation at
Material
(MPa) (GPa) Break (%)
Keratin Film (from
27.8 +2.9[1] 1.218 + 0.08[1] 12 + 6[2]
wool)
Keratin Film (from
0.9-4.7[2] 0.038 - 0.098[2] 30.4 - 65.0[2]
feathers)
Polylactic Acid (PLA)
- 33.4 - 83[3][4] 2.74 - 3.9[3][5] 3.5-17.9[4][6]
ilm
Polycaprolactone
, 9.5 - 11.5[7][8] 0.15 - 0.35[7] >400[7]
(PCL) Film
Poly(lactic-co-glycolic
5.5 - 58[9][10] 0.0027 - 0.1[11][12] 130.1 - 501[10][13]

acid) (PLGA) Film

Experimental Protocols: Determining Mechanical
Properties

The data presented in this guide is typically obtained through standardized tensile testing
procedures. The following is a detailed methodology based on the ASTM D882 standard, which
is widely accepted for determining the tensile properties of thin plastic sheeting and films.

Objective: To determine the tensile strength, Young's modulus, and elongation at break of
polymer films.

Materials and Equipment:

Universal Testing Machine (UTM) with a suitable load cell

Grips for holding the film specimens

Extensometer (optional, for precise strain measurement)

Micrometer for measuring film thickness

Specimen cutting die or a sharp, clean cutting tool

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/14741591/
https://pubmed.ncbi.nlm.nih.gov/14741591/
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra05123g
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra05123g
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra05123g
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra05123g
https://jame.um.ac.ir/article_46876_cce897ee337317fe47f94155992b9a6f.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6208544/
https://jame.um.ac.ir/article_46876_cce897ee337317fe47f94155992b9a6f.pdf
https://dspace.mit.edu/bitstream/handle/1721.1/112940/Anderson_Physical%20and%20mechanical%20properties.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6208544/
https://www.scribd.com/document/661588768/Elongation-at-Break-or-Fracture-Strain-Technical-Properties-of-Plastics
https://scholar.ppu.edu/handle/123456789/9095?show=full
https://www.mdpi.com/2073-4360/14/21/4654
https://scholar.ppu.edu/handle/123456789/9095?show=full
https://scholar.ppu.edu/handle/123456789/9095?show=full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10302089/
https://www.mdpi.com/2227-7080/11/5/137
https://www.researchgate.net/figure/Mechanical-properties-of-PLGA-and-PLGA-MgOH-2-composite-films-at-room-temperature-A_fig9_320948580
https://www.researchgate.net/figure/Instantaneous-Youngs-modulus-of-PLGA-vs-indentation-depth-computed-with-JKR-and-Hertz_fig1_300080783
https://www.mdpi.com/2227-7080/11/5/137
https://www.plaschina.com.cn/EN/10.19491/j.issn.1001-9278.2022.02.006
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

» Conditioning chamber with controlled temperature and humidity
Procedure:
e Specimen Preparation:

o Cut the polymer films into rectangular or dumbbell-shaped specimens according to ASTM
D882 specifications. A common rectangular specimen size is 100 mm in length and 10-25
mm in width.

o Ensure the edges of the specimens are smooth and free of nicks or defects, as these can
act as stress concentrators and lead to premature failure.

o Measure the thickness of each specimen at several points along the gauge length and
calculate the average thickness.

» Conditioning:

o Condition the specimens at a standard temperature and relative humidity (e.g., 23 £ 2°C
and 50 = 5% RH) for a minimum of 40 hours prior to testing, as specified in ASTM D618.
This ensures that the material properties are not unduly influenced by environmental
variations.

o Test Setup:

o Set up the Universal Testing Machine with the appropriate grips and load cell. The load
cell capacity should be chosen such that the expected failure load of the specimen falls
within the accurate range of the cell.

o Set the initial grip separation (gauge length) on the UTM. A typical gauge length is 50 mm.

o Set the crosshead speed (rate of grip separation). This will depend on the material being
tested and the specific requirements of the test. Acommon speed for rigid materials is 5
mm/min, while more extensible materials may be tested at 500 mm/min.

e Testing:
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o Securely clamp the conditioned specimen in the grips of the UTM, ensuring it is aligned
vertically and not twisted.

o If using an extensometer, attach it to the specimen within the gauge length.

o Start the test, and the UTM will apply a tensile load to the specimen at the specified
crosshead speed.

o Record the load and displacement (or strain from the extensometer) data continuously
until the specimen fractures.

o Repeat the test for a statistically significant number of specimens (typically at least five) for
each material.

o Data Analysis:
o From the load-displacement curve, calculate the following:

» Tensile Strength: The maximum stress the film can withstand before breaking. It is
calculated by dividing the maximum load by the original cross-sectional area of the
specimen.

» Young's Modulus (Modulus of Elasticity): A measure of the film's stiffness. It is
calculated from the slope of the initial linear portion of the stress-strain curve.

» Elongation at Break: The percentage increase in the length of the specimen at the point
of fracture. It is calculated by dividing the extension at the moment of rupture by the
initial gauge length and multiplying by 100.

Mandatory Visualization: Experimental Workflow

The following diagram illustrates the logical workflow for comparing the mechanical properties
of keratin and synthetic polymer films.
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Caption: Experimental workflow for comparing mechanical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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